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Compound of Interest

Compound Name:
1-Ethyl-1H-pyrazole-3-

sulfonamide

CAS No.: 1699630-58-4

Cat. No.: B15253426

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Ethyl-1H-pyrazole-3-sulfonamide, a

heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited

availability of experimental data for this specific molecule, this document synthesizes

information from authoritative chemical databases, relevant scientific literature on analogous

compounds, and computational predictions to offer a robust technical resource.

Introduction
The pyrazole sulfonamide scaffold is a well-established pharmacophore in modern drug

discovery, with derivatives exhibiting a wide array of biological activities, including anti-

inflammatory, antimicrobial, and anticancer properties.[1] 1-Ethyl-1H-pyrazole-3-sulfonamide
represents a specific embodiment of this privileged structure, and an understanding of its

chemical properties, synthesis, and potential biological relevance is crucial for its application in

research and development.
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While a specific CAS number for 1-Ethyl-1H-pyrazole-3-sulfonamide is not readily found in

major chemical databases, its structure is unambiguously defined. This guide will utilize the

International Chemical Identifier (InChI) and its hashed version (InChIKey) for precise

identification.

Chemical Identification and Properties
The structural and predicted physicochemical properties of 1-Ethyl-1H-pyrazole-3-
sulfonamide are summarized below. It is important to note that while a dedicated CAS number

has not been identified, the InChIKey provides a reliable reference. The isomeric 1-ethyl-1H-

pyrazole-5-sulfonamide is assigned CAS number 1339319-92-4.[2] An N-methylated derivative,

1-Ethyl-N-methyl-1H-pyrazole-3-sulfonamide, is assigned CAS number 1871705-23-5.[3]

Table 1: Chemical Identifiers and Predicted Physicochemical Properties

Identifier/Property Value Source

IUPAC Name
1-ethyl-1H-pyrazole-3-

sulfonamide
-

Molecular Formula C5H9N3O2S PubChemLite[4]

Molecular Weight 175.21 g/mol PubChem[2]

InChI

InChI=1S/C5H9N3O2S/c1-2-8-

4-3-5(7-8)11(6,9)10/h3-

4H,2H2,1H3,(H2,6,9,10)

PubChemLite[4]

InChIKey
IEOYEZAGGUGYKU-

UHFFFAOYSA-N
PubChemLite[4]

Predicted XlogP -0.9 PubChemLite[5]

Predicted Hydrogen Bond

Donors
1 PubChem[2]

Predicted Hydrogen Bond

Acceptors
4 PubChem[2]

Predicted Rotatable Bond

Count
2 PubChem[2]
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Note: Predicted values are computationally generated and should be used as an estimation

pending experimental verification.

Proposed Synthesis Workflow
While a specific, detailed experimental protocol for the synthesis of 1-Ethyl-1H-pyrazole-3-
sulfonamide is not available in the reviewed literature, a plausible synthetic route can be

devised based on established methods for the synthesis of pyrazole sulfonamides.[6][7][8] The

proposed workflow involves a two-step process: the synthesis of the 1-ethyl-1H-pyrazole core,

followed by chlorosulfonylation and subsequent amination.

Starting Materials:
Ethyl Acetoacetate & Ethylhydrazine 1-Ethyl-3-methyl-1H-pyrazol-5(4H)-one Cyclocondensation 1-Ethyl-1H-pyrazole Reduction/Aromatization 1-Ethyl-1H-pyrazole-3-sulfonyl chloride

 Chlorosulfonylation
(ClSO3H) 1-Ethyl-1H-pyrazole-3-sulfonamide

 Amination
(NH4OH) 

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 1-Ethyl-1H-pyrazole-3-sulfonamide.

Part 1: Synthesis of 1-Ethyl-1H-pyrazole

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve ethyl acetoacetate (1 equivalent) in ethanol.

Addition of Hydrazine: To the stirred solution, add ethylhydrazine (1 equivalent) dropwise at

room temperature. An exothermic reaction may be observed.

Cyclization: After the addition is complete, heat the reaction mixture to reflux for 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature and remove the

ethanol under reduced pressure. The resulting crude 1-ethyl-3-methyl-1H-pyrazol-5(4H)-one

can be carried forward or purified.

Reduction/Aromatization: The pyrazolone intermediate can be subjected to appropriate

reduction and dehydration conditions to yield the aromatic 1-ethyl-1H-pyrazole.

Part 2: Chlorosulfonylation and Amination
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Chlorosulfonylation: Cool chlorosulfonic acid (excess, e.g., 5 equivalents) in an ice bath. To

this, slowly add the 1-ethyl-1H-pyrazole (1 equivalent) portion-wise, maintaining the

temperature below 10°C.

Reaction: After the addition, allow the reaction mixture to stir at room temperature for several

hours until the reaction is complete (monitored by TLC).

Quenching: Carefully pour the reaction mixture onto crushed ice with vigorous stirring to

quench the excess chlorosulfonic acid and precipitate the sulfonyl chloride.

Isolation of Sulfonyl Chloride: Filter the precipitated solid, wash with cold water, and dry

under vacuum. The crude 1-ethyl-1H-pyrazole-3-sulfonyl chloride can be used directly in the

next step.

Amination: Dissolve the crude sulfonyl chloride in a suitable solvent like tetrahydrofuran

(THF). Cool the solution in an ice bath and add an excess of aqueous ammonia (e.g., 28%

solution) dropwise.

Final Product Isolation: Stir the reaction mixture at room temperature for 2-3 hours. Remove

the organic solvent under reduced pressure. The resulting solid can be purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 1-Ethyl-1H-
pyrazole-3-sulfonamide.

Potential Applications and Biological Activity
The pyrazole sulfonamide moiety is a key structural feature in numerous biologically active

compounds. While specific studies on 1-Ethyl-1H-pyrazole-3-sulfonamide are limited, the

broader class of pyrazole sulfonamides has demonstrated significant potential in drug

development.

Herbicidal Activity: Pyrazole sulfonamide derivatives have been investigated as potential

acetohydroxyacid synthase (AHAS) inhibitors, a key enzyme in plant amino acid

biosynthesis, making them promising candidates for new herbicides.

Antimicrobial and Antifungal Agents: The sulfonamide group is a classic pharmacophore for

antimicrobial activity, and its combination with the pyrazole nucleus has led to the

development of compounds with antibacterial and antifungal properties.
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Anticancer and Anti-inflammatory Properties: Many pyrazole sulfonamides have been

synthesized and evaluated for their anticancer and anti-inflammatory activities, often through

the inhibition of specific enzymes or signaling pathways.[1][9]

Predicted Spectral Data
Experimental spectral data for 1-Ethyl-1H-pyrazole-3-sulfonamide is not currently available.

However, based on its structure, the following characteristic signals can be predicted:

¹H NMR:

An ethyl group signal, consisting of a triplet (for the -CH₃) and a quartet (for the -CH₂-).

Two distinct signals in the aromatic region corresponding to the two protons on the

pyrazole ring.

A broad singlet corresponding to the two protons of the -SO₂NH₂ group.

¹³C NMR:

Signals corresponding to the two carbons of the ethyl group.

Three distinct signals for the three carbons of the pyrazole ring.

IR Spectroscopy:

Characteristic N-H stretching vibrations for the sulfonamide group (typically in the range of

3200-3400 cm⁻¹).

Asymmetric and symmetric stretching vibrations for the S=O bonds of the sulfonamide

group (typically around 1350 cm⁻¹ and 1160 cm⁻¹, respectively).

C-H and C=N stretching vibrations associated with the pyrazole ring.

Mass Spectrometry:

The mass spectrum would be expected to show a molecular ion peak corresponding to the

molecular weight of the compound (175.04 g/mol for the monoisotopic mass).[4]
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Safety and Handling
Specific safety and handling data for 1-Ethyl-1H-pyrazole-3-sulfonamide are not available.

However, based on the general properties of related sulfonamides and heterocyclic

compounds, the following precautions should be taken when handling this substance in a

laboratory setting:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle in a well-ventilated area or a fume hood to avoid inhalation of any dust or vapors.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Store in a cool, dry place away from incompatible materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.2c07539
https://pubchem.ncbi.nlm.nih.gov/compound/63974720
https://pubchem.ncbi.nlm.nih.gov/compound/63974720
https://www.bldpharm.com/products/1871705-23-5.html
https://pubchemlite.lcsb.uni.lu/e/compound/130495889
https://pubchemlite.lcsb.uni.lu/e/compound/17262698
https://www.jstage.jst.go.jp/article/cpb/66/4/66_c17-00761/_html/-char/en
https://www.jstage.jst.go.jp/article/cpb/66/4/66_c17-00761/_html/-char/en
https://patents.google.com/patent/KR890001546B1/en
https://patents.google.com/patent/KR890001546B1/en
https://www.researchgate.net/publication/349507815_Synthesis_of_sulfonamide_derivatives_containing_the_structural_fragment_of_pyrazol-1-yl-pyridazine
https://www.mdpi.com/1422-0067/23/11/5892
https://frontierspecialtychemicals.com/product/1-methyl-1h-pyrazole-3-sulfonamide/
https://www.benchchem.com/product/b15253426/docs#an-in-depth-technical-guide-to-1-ethyl-1h-pyrazole-3-sulfonamide
https://www.benchchem.com/product/b15253426/docs#an-in-depth-technical-guide-to-1-ethyl-1h-pyrazole-3-sulfonamide
https://www.benchchem.com/product/b15253426/docs#an-in-depth-technical-guide-to-1-ethyl-1h-pyrazole-3-sulfonamide
https://www.benchchem.com/product/b15253426/docs#an-in-depth-technical-guide-to-1-ethyl-1h-pyrazole-3-sulfonamide
https://www.benchchem.com/product/b15253426?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

